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Compound of Interest

Compound Name: Tilivapram

Cat. No.: B1681316

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This document provides essential safety and logistical information
for the handling of Tilivapram, an investigational vasopressin V1a receptor antagonist. By
adhering to these procedural guidelines, you can minimize risk and ensure the integrity of your
research.

As an investigational drug, the full toxicological profile of Tilivapram may not be completely
understood. Therefore, it is crucial to handle this compound with a high degree of caution,
treating it as potentially hazardous until more comprehensive safety data becomes available.

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling
Tilivapram in a laboratory setting. This guidance is based on standard laboratory safety
protocols for handling potent, non-volatile chemical compounds.
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PPE Category

Item

Specification

Eye Protection

Safety Glasses

ANSI Z87.1-rated, with side
shields. To be worn at all times

in the laboratory.

Chemical Splash Goggles

Required when there is a risk
of splashes or when handling
larger quantities of the

compound.

Hand Protection

Disposable Gloves

Nitrile or neoprene gloves are
recommended. Check for any
signs of degradation or

puncture before use.

Double Gloving

Recommended when handling
concentrated solutions or for

prolonged procedures.

Body Protection

Laboratory Coat

A full-length, long-sleeved lab
coat is mandatory to protect

against skin contact.

Chemical-Resistant Apron

To be worn over the lab coat
when handling significant
quantities or during procedures

with a high splash risk.

Respiratory Protection

Fume Hood

All handling of powdered
Tilivapram or preparation of
solutions should be conducted
in a certified chemical fume
hood.

A NIOSH-approved respirator
with appropriate cartridges

may be necessary for large

Respirator ) ) )
spills or if a fume hood is not
available. Consult your
institution's safety officer.
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Operational and Disposal Plans

Adherence to standardized operational and disposal protocols is critical for maintaining a safe
laboratory environment and ensuring regulatory compliance.

Receiving and Storage

 Inspect: Upon receipt, visually inspect the container for any damage or leaks.

o Label: Ensure the container is clearly labeled with the compound name, CAS number
(166741-91-9), and any hazard warnings.

o Store: Store in a cool, dry, and well-ventilated area, away from incompatible materials. The
container should be tightly sealed.

Handling and Preparation of Solutions

All procedures involving the handling of solid Tilivapram or the preparation of solutions must
be performed within a certified chemical fume hood to minimize the risk of inhalation.

Experimental Workflow for Handling Tilivapram
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Workflow for Safe Handling of Tilivapram
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Caption: A step-by-step workflow for the safe handling of Tilivapram in a laboratory setting.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b1681316?utm_src=pdf-body-img
https://www.benchchem.com/product/b1681316?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681316?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Disposal Plan

Proper disposal of Tilivapram and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Type

Disposal Procedure

Unused Solid Tilivapram

Dispose of as chemical waste through your
institution's hazardous waste management

program. Do not discard in regular trash.

Contaminated Labware

Disposable items (e.g., gloves, pipette tips)
should be placed in a designated, sealed
hazardous waste bag. Reusable glassware
should be decontaminated with an appropriate

solvent.

Liquid Waste

Collect all liquid waste containing Tilivapram in a
clearly labeled, sealed waste container. Dispose
of through your institution's hazardous waste

program.

Emergency Procedures

Immediate and appropriate action during an emergency can significantly mitigate potential

harm.

Emergency Response Protocol
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Emergency Response for Tilivapram Incidents
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Caption: A logical flow diagram outlining immediate actions in case of a spill or personal
exposure to Tilivapram.

In case of a large or unmanageable spill, evacuate the area and contact your institution's
emergency response team immediately.

By integrating these safety protocols into your laboratory's standard operating procedures, you
contribute to a culture of safety and ensure the well-being of all personnel. Always consult your
institution's specific safety guidelines and the manufacturer's Safety Data Sheet (SDS) for the
most current and detailed information.

¢ To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Tilivapram]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681316#personal-protective-equipment-for-
handling-tilivapram]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1681316?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681316?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

